Cas no 105389-29-5 (2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,methyl ester, (1R,2S,4aS,4bR,8aR,9R,10R,10aS)-)

2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,methyl ester, (1R,2S,4aS,4bR,8aR,9R,10R,10aS)- structure
105389-29-5 structure
Product Name:2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,methyl ester, (1R,2S,4aS,4bR,8aR,9R,10R,10aS)-
CAS No:105389-29-5
MF:C30H40O7
MW:512.63440990448
CID:196523
PubChem ID:6441173
Update Time:2025-04-19

2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,methyl ester, (1R,2S,4aS,4bR,8aR,9R,10R,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,methyl ester, (1R,2S,4aS,4bR,8aR,9R,10R,10aS)-
    • [(1R,2S,4aS,4bR,8aR,9R,10R,10aS)-8a,10-dihydroxy-2-(2-methoxy-2-oxoethyl)-1,4b,8,8-tetramethyl-3-oxo-1,2,4,4a,5,6,7,9,10,10a-decahydrophenanthren-9-yl] (E)-3-phenylprop-2-enoate
    • 2-Phenanthreneaceticacid,tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]
    • pulcherralpin
    • (6beta,7beta,13beta,14alpha)-5,7-dihydroxy-13-(2-methoxy-2-oxoethyl)-14-methyl-12-oxopodocarpan-6-yl (2E)-3-phenylprop-2-enoate
    • 2-Phenanthreneacetic acid, tetradecahydro-8a,10-dihydroxy-1,4b,8,8-tetramethyl-3-oxo-9-((1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R-(1alpha,2beta,4aalpha,4bbeta,8aalpha,9beta(E),10beta,10abeta))-
    • 105389-29-5
    • CHEMBL455618
    • Inchi: 1S/C30H40O7/c1-18-20(16-24(33)36-5)22(31)17-21-25(18)26(34)27(30(35)28(2,3)14-9-15-29(21,30)4)37-23(32)13-12-19-10-7-6-8-11-19/h6-8,10-13,18,20-21,25-27,34-35H,9,14-17H2,1-5H3/b13-12+/t18-,20-,21-,25-,26+,27+,29+,30+/m0/s1
    • InChI Key: QDVSQQYDMLUPGR-OFYFIDOVSA-N
    • SMILES: O[C@@]12[C@@H]([C@@H]([C@H]3[C@@H](C)[C@H](CC(=O)OC)C(C[C@@H]3[C@@]1(C)CCCC2(C)C)=O)O)OC(/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 512.2775
  • Monoisotopic Mass: 512.27740361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.13
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